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Compound of Interest

Compound Name: (s)-2-(Trifluoromethyl)pyrrolidine

Cat. No.: B056502 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of (s)-2-(Trifluoromethyl)pyrrolidine (CAS Number: 119580-41-5). Adherence to

these guidelines is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
(s)-2-(Trifluoromethyl)pyrrolidine is a flammable solid that is harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation.[1][2] Appropriate PPE is mandatory

to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

face shield.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with

appropriate cartridges (e.g.,

type P3, ABEK).[1][4]

Necessary when handling

outside of a fume hood or

when vapors may be present

to avoid respiratory tract

irritation.[1][2]

Body Protection Flame-resistant lab coat.[3]

Protects against spills and

splashes of the flammable

solid.

Footwear Closed-toe shoes.[3]
Standard laboratory practice to

protect feet from spills.

Quantitative Data Summary
Key physical and safety data for (s)-2-(Trifluoromethyl)pyrrolidine are summarized below.

Property Value Source

Molecular Formula C₅H₈F₃N [1]

Molecular Weight 139.12 g/mol [1]

Appearance Solid [1]

Melting Point 29-33 °C [1]

Flash Point 29 °C (84.2 °F) [1]

Storage Temperature 2-8°C [1]

Hazard Classifications:[1]
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Flammable Solid, Category 1

Acute Toxicity, Oral, Category 4

Skin Irritation, Category 2

Eye Irritation, Category 2

Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory system)

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Consult SDS: Before beginning any work, thoroughly read and understand the Safety Data

Sheet (SDS) for (s)-2-(Trifluoromethyl)pyrrolidine.

Work Area: All handling of this compound must be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[5]

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare Equipment: Ensure all necessary equipment (spatulas, glassware, etc.) is clean, dry,

and readily accessible within the fume hood.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Handling:

Grounding: When transferring the solid, ensure that the container and receiving equipment

are properly grounded to prevent static discharge, which could be an ignition source.[6]

Dispensing: Carefully weigh and dispense the required amount of the solid in the fume hood.

Avoid creating dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b056502?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH2585303&productDescription=%28R%29-2-%28TRIFLROMETHL%29PYRROLI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC132080025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Management: Keep the container tightly closed when not in use to prevent

exposure to moisture and air.[7]

Heating: Avoid heating the compound near open flames or other ignition sources due to its

low flash point.[7]

Post-Handling:

Decontamination: Clean all equipment and the work surface thoroughly after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Preparation

Handling

Post-Handling

Consult SDS

Prepare Work Area (Fume Hood)

Don PPE

Assemble Equipment

Ground Equipment

Dispense in Fume Hood

Keep Container Closed

Decontaminate Equipment

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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